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Compound of Interest

Compound Name: S,S-Dimethyl sulfoximine

Cat. No.: B075141

Essential Safety and Handling Guide for S,S-
Dimethyl Sulfoximine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of S,S-Dimethyl sulfoximine (CAS No. 1520-31-6). Adherence to
these guidelines is critical to ensure a safe laboratory environment and to minimize risks
associated with this chemical.

Immediate Safety and Hazard Information

S,S-Dimethyl sulfoximine is classified as harmful if swallowed, in contact with skin, or if
inhaled.[1][2] It is imperative to handle this compound with the appropriate personal protective
equipment and within a controlled laboratory setting.

First Aid Measures

Immediate action is required in the event of exposure:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration and seek immediate medical attention.[1]
Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[1]
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
soap and plenty of water.[1]

o Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids
open.[1]

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[1]

In all cases of exposure, it is crucial to seek prompt medical attention.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling S,S-Dimethyl sulfoximine. This
includes:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[1]

» Hand Protection: Chemical-impermeable gloves are required.[3] While specific permeation
data for S,S-Dimethyl sulfoximine is not readily available, data for the structurally similar
solvent, Dimethyl Sulfoxide (DMSO), indicates that nitrile gloves may have a short
breakthrough time.[4] Therefore, for prolonged contact, it is recommended to use double
gloving or gloves with a higher resistance, such as butyl rubber or Viton™. Always inspect
gloves for any signs of degradation before and during use.

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[1] A lab coat
should be worn at all times.

» Respiratory Protection: If engineering controls do not maintain airborne concentrations below
exposure limits, or if irritation is experienced, a full-face respirator is recommended.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for S,S-Dimethyl sulfoximine.
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Property Value Reference
Molecular Formula C2H7NOS [51[6]
Molecular Weight 93.14 g/mol [5]

CAS Number 1520-31-6 [5][6]
Appearance Colorl'ess to pale yellow liquid 6]

or solid
Melting Point 59 °C [5]
Boiling Point 105.4 °C at 760 mmHg [7]

) o Data not available; Control
Occupational Exposure Limit ) [1][8]
Banding recommended

Operational Plan: Step-by-Step Handling Protocol

This section outlines a standard operating procedure for a laboratory-scale reaction involving
S,S-Dimethyl sulfoximine, based on common synthetic methodologies for sulfoximines.

Experimental Protocol: N-Arylation of S,S-Dimethyl
Sulfoximine

This protocol describes a typical copper-catalyzed N-arylation reaction.

Materials:

S,S-Dimethyl sulfoximine

Aryl halide (e.g., iodobenzene)

Copper(l) iodide (Cul)

A suitable ligand (e.g., a diamine)

A base (e.g., potassium phosphate)
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Anhydrous, degassed solvent (e.g., toluene or dioxane)

Inert gas (Argon or Nitrogen)

Standard laboratory glassware (Schlenk flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Preparation: Ensure the reaction is performed in a certified chemical fume hood. All
glassware should be oven-dried and cooled under an inert atmosphere.

Reagent Addition: To a Schlenk flask under an inert atmosphere, add S,S-Dimethyl
sulfoximine, the aryl halide, copper(l) iodide, the ligand, and the base.

Solvent Addition: Add the anhydrous, degassed solvent to the flask via a syringe or cannula.

Reaction: Stir the reaction mixture at the appropriate temperature (e.g., 80-110 °C) and
monitor the progress by a suitable analytical technique (e.g., TLC or LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an
appropriate organic solvent and wash with water or a mild aqueous solution to remove
inorganic salts.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),
filter, and concentrate under reduced pressure. The crude product can then be purified by
column chromatography.
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Experimental Workflow: N-Arylation of S,S-Dimethyl Sulfoximine
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Caption: Workflow for the N-Arylation of S,S-Dimethyl Sulfoximine.
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Disposal Plan

Proper disposal of S,S-Dimethyl sulfoximine and associated waste is crucial to prevent
environmental contamination and ensure safety.

Waste Streams:

o Concentrated S,S-Dimethyl Sulfoximine: Unused or expired S,S-Dimethyl sulfoximine
should be treated as hazardous chemical waste.

o Dilute Aqueous Waste: Aqueous solutions containing S,S-Dimethyl sulfoximine from the
work-up process.

o Organic Solvent Waste: Organic solvents from the reaction and purification steps containing
residual S,S-Dimethyl sulfoximine and byproducts.

o Contaminated Solid Waste: Gloves, pipette tips, chromatography media, and other solid
materials contaminated with S,S-Dimethyl sulfoximine.

Disposal Procedures:

o Waste Segregation: All waste streams must be segregated and collected in separate, clearly
labeled, and appropriate hazardous waste containers.

o Container Labeling: Label all waste containers with "Hazardous Waste," the full chemical
name "S,S-Dimethyl sulfoximine,” and any other chemical constituents with their
approximate concentrations.

o Storage: Store waste containers in a designated, well-ventilated secondary containment
area, away from incompatible materials.

» Disposal: All waste must be disposed of through a licensed hazardous waste disposal
company. Do not dispose of S,S-Dimethyl sulfoximine down the drain.
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Disposal Plan for S,S-Dimethyl Sulfoximine Waste
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Caption: Disposal workflow for S,S-Dimethyl Sulfoximine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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